2-Propenoic acid, 3-butoxy-3-oxopropyl ester

Specification

• CAS No.: 39181-89-0
• Molecular Formula: C10H16O4
• Molecular Weight: 200.23 g/mol
• IUPAC Name: butyl 3-prop-2-enoyloxypropanoate
• Standard InChI: InChI=1S/C10H16O4/c1-3-5-7-13-10(12)6-8-14-9(11)4-2/h4H,2-3,5-8H2,1H3
• Standard InChI Key: XGLCPAAXEJBUMT-UHFFFAOYSA-N
• SMILES: CCCCOC(=O)CCOC(=O)C=C
• Canonical SMILES: CCCCOC(=O)CCOC(=O)C=C

Introduction

2-Propenoic acid, 3-butoxy-3-oxopropyl ester, with the molecular formula C10H16O4 and a molecular weight of 200.23 g/mol, is an organic compound of significant interest in various fields of research and industry. It is also known by its IUPAC name, butyl 3-prop-2-enoyloxypropanoate. This compound is synthesized through the esterification of 2-propenoic acid with 3-butoxy-3-oxopropanol, a process that can be scaled up for industrial production under controlled temperature and pressure conditions to optimize yield and purity.

Applications in Research and Industry

This compound has numerous applications across different fields:

• Chemistry: It is used as a monomer in polymerization reactions to produce polymers and copolymers with enhanced mechanical properties.

• Biology and Medicine: It is employed in the synthesis of biologically active compounds and investigated for its potential in drug delivery systems.

• Industry: Utilized in the production of adhesives, coatings, and resins due to its excellent adhesive properties and chemical stability.

Biological Activity and Potential

Recent studies have begun exploring the biological activity of 2-Propenoic acid, 3-butoxy-3-oxopropyl ester, including its potential cytotoxic effects on certain cancer cell lines and antimicrobial properties. Derivatives of this compound may exhibit enhanced biological activity through structural modifications.

Comparison with Similar Compounds

Compound Name	Structure Type	Biological Activity
2-Propenoic acid, 3-butoxy-3-oxopropyl ester	Ester	Polymerization, potential antimicrobial
2-Propenoic acid, 3-ethoxy-3-oxopropyl ester	Ester derivative	Varying cytotoxicity
2-Propenoic acid, 3-methoxy-3-oxopropyl ester	Ester derivative	Limited biological data

This compound is unique due to its longer butoxy group, which imparts different physical and chemical properties compared to its shorter-chain analogs.

Research Findings and Future Directions

Research on 2-Propenoic acid, 3-butoxy-3-oxopropyl ester highlights its effectiveness in producing polymers with improved resistance to environmental degradation, making it suitable for applications in coatings and adhesives. Further studies are needed to fully explore its biological activities and potential therapeutic applications.